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(3-Hexadecoxy-2-icosa-8,11,14-trienoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate (3-Hexadecoxy-2-icosa-8,11,14-trienoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate 1-O-Hexadecyl-2-O-dihomogammalinolenoylglycero-3-phosphocholine belongs to the class of organic compounds known as 1-alkyl, 2-acylglycero-3-phosphocholines. These are glycerophosphocholines that carry exactly one acyl chain attached to the glycerol moiety through an ester linkage at the O2-position, and one alkyl chain attached through an ether linkage at the O1-position. 1-O-Hexadecyl-2-O-dihomogammalinolenoylglycero-3-phosphocholine is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-O-Hexadecyl-2-O-dihomogammalinolenoylglycero-3-phosphocholine has been primarily detected in blood. Within the cell, 1-O-hexadecyl-2-O-dihomogammalinolenoylglycero-3-phosphocholine is primarily located in the membrane (predicted from logP) and intracellular membrane.
Brand Name: Vulcanchem
CAS No.: 131907-73-8
VCID: VC21152708
InChI: InChI=1S/C44H84NO7P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-29-31-33-35-37-44(46)52-43(42-51-53(47,48)50-40-38-45(3,4)5)41-49-39-36-34-32-30-28-26-21-19-17-15-13-11-9-7-2/h14,16,20,22,24-25,43H,6-13,15,17-19,21,23,26-42H2,1-5H3
SMILES: CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCC=CCC=CCC=CCCCCC
Molecular Formula: C44H84NO7P
Molecular Weight: 770.1 g/mol

(3-Hexadecoxy-2-icosa-8,11,14-trienoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate

CAS No.: 131907-73-8

Cat. No.: VC21152708

Molecular Formula: C44H84NO7P

Molecular Weight: 770.1 g/mol

* For research use only. Not for human or veterinary use.

(3-Hexadecoxy-2-icosa-8,11,14-trienoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate - 131907-73-8

Specification

Description 1-O-Hexadecyl-2-O-dihomogammalinolenoylglycero-3-phosphocholine belongs to the class of organic compounds known as 1-alkyl, 2-acylglycero-3-phosphocholines. These are glycerophosphocholines that carry exactly one acyl chain attached to the glycerol moiety through an ester linkage at the O2-position, and one alkyl chain attached through an ether linkage at the O1-position. 1-O-Hexadecyl-2-O-dihomogammalinolenoylglycero-3-phosphocholine is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-O-Hexadecyl-2-O-dihomogammalinolenoylglycero-3-phosphocholine has been primarily detected in blood. Within the cell, 1-O-hexadecyl-2-O-dihomogammalinolenoylglycero-3-phosphocholine is primarily located in the membrane (predicted from logP) and intracellular membrane.
CAS No. 131907-73-8
Molecular Formula C44H84NO7P
Molecular Weight 770.1 g/mol
IUPAC Name (3-hexadecoxy-2-icosa-8,11,14-trienoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C44H84NO7P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-29-31-33-35-37-44(46)52-43(42-51-53(47,48)50-40-38-45(3,4)5)41-49-39-36-34-32-30-28-26-21-19-17-15-13-11-9-7-2/h14,16,20,22,24-25,43H,6-13,15,17-19,21,23,26-42H2,1-5H3
Standard InChI Key VYKSGWCIVDQIQR-UHFFFAOYSA-N
Isomeric SMILES CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCC/C=C/C/C=C/C/C=C/CCCCC
SMILES CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCC=CCC=CCC=CCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCC=CCC=CCC=CCCCCC

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